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Compound of Interest

Compound Name: Ceplignan

Cat. No.: B12391908

CAS Number: 185244-78-4[1] Molecular Formula: C1sH1s807[1]

Physicochemical Properties of Ceplighan

Ceplignan is a lignan derivative belonging to the dihydrobenzofuran class of natural products.
Lignans are a diverse group of polyphenolic compounds found in various plants.

Property Value Source
CAS Number 185244-78-4 [1]
Molecular Formula CisH1807 [1]
Molecular Weight 346.33 g/mol PubChem

(2S,3R)-2-(4-hydroxy-3-
methoxyphenyl)-3-

IUPAC Name (hydroxymethyl)-7-methoxy- PubChem
2,3-dihydro-1-benzofuran-5-

carboxylic acid

(2S,3R)-ceplignan and
Stereoisomers (2R,3S)-ceplignan have been

reported.

Synthesis of Ceplighan
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A specific, detailed synthesis protocol for Ceplignan is not readily available in the reviewed
literature. However, a general and biomimetic approach for the synthesis of related
dihydrobenzofuran lignans can be adapted. This typically involves the oxidative coupling of
substituted hydroxycinnamic acid esters.

General Experimental Protocol for Dihydrobenzofuran
Lignan Synthesis

A plausible synthetic route for Ceplignan could involve the following conceptual steps:

Preparation of Precursors: Synthesis of appropriate ferulic acid derivatives that will form the
two main parts of the Ceplignan molecule.

» Oxidative Coupling: A biomimetic oxidative coupling of the ferulic acid precursors. This
reaction can be catalyzed by various reagents, such as silver oxide or enzymatic systems
like laccases or peroxidases, to form the dihydrobenzofuran ring structure. This step is
crucial for establishing the relative stereochemistry at the C2 and C3 positions of the
dihydrobenzofuran ring.

e Functional Group Manipulations: Subsequent chemical modifications, such as reduction of
ester groups to alcohols and other necessary transformations, to arrive at the final structure
of Ceplignan.

o Chiral Separation: Separation of the resulting enantiomers, (2S,3R)-ceplignan and (2R,3S)-
ceplignan, can be achieved using chiral chromatography techniques.
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Conceptual Synthesis of Ceplignan
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Hypothetical Mechanism of SERT Enhancement by Ceplignan

Binds to
allosteric site

(Serotonin Transporter (SERTD

Induces

(Conformational Change)

Leads to

Increased Serotonin
Reuptake

Decreased Synaptic
Serotonin

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12391908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

General Workflow for Anti-inflammatory Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. researchgate.net [researchgate.net]

« To cite this document: BenchChem. [Ceplignan: A Technical Overview for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12391908#ceplignan-cas-number-and-molecular-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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